Cas no 56640-87-0 (Acetamide, N-[2-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)ethyl]-)

• Product Name: Acetamide, N-[2-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)ethyl]-
• CAS No: 56640-87-0
• MF: C₅H₉N₅OS
• MW: 187.222858190536
• CID: 348252
• PubChem ID: 13298510
• Update Time: 2025-04-19

Acetamide, N-[2-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)ethyl]-
• N-[2-(5-sulfanylidene-2H-tetrazol-1-yl)ethyl]acetamide
• 1-(2-acetamidoethyl)-1H-tetrazole-5-thiol
• IDOICNVNTGFRHG-UHFFFAOYSA-N
• SCHEMBL10402935
• DTXSID40535563
• 1-(2-acetamidoethyl)tetrazole-5-thiol
• 56640-87-0
• 1-[2-(acetylamino)ethyl]-1,4-dihydro-5H-tetrazole-5-thione
• N-[2-(5-Sulfanylidene-2,5-dihydro-1H-tetrazol-1-yl)ethyl]acetamide

• Inchi： 1S/C5H9N5OS/c1-4(11)6-2-3-10-5(12)7-8-9-10/h2-3H2,1H3,(H,6,11)(H,7,9,12)
• InChI Key： IDOICNVNTGFRHG-UHFFFAOYSA-N
• SMILES： S=C1N=NNN1CCNC(C)=O

Computed Properties

• Exact Mass: 187.05297
• Monoisotopic Mass: 187.05278110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 69.09